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Compound of Interest

Compound Name:
3-Chloro-6-methoxy-pyridazine 2-

oxide

CAS No.: 14634-52-7

Cat. No.: B1588631

Get Quote

An In-Depth Guide to the Analytical Characterization of 3-Chloro-6-methoxy-pyridazine 2-
oxide

Introduction
3-Chloro-6-methoxy-pyridazine 2-oxide is a heterocyclic compound of significant interest in

synthetic and medicinal chemistry. As a functionalized pyridazine N-oxide, it serves as a

versatile building block for the synthesis of more complex molecules, including potential

pharmaceutical agents. The N-oxide functional group alters the electronic properties of the

pyridazine ring, influencing its reactivity in subsequent chemical transformations.[1] The

presence of chloro and methoxy substituents further provides handles for diverse synthetic

modifications.

Given its role as a critical intermediate, the unambiguous characterization and purity

assessment of 3-Chloro-6-methoxy-pyridazine 2-oxide are paramount to ensure the integrity

of downstream applications in research and drug development. This guide provides a

comprehensive overview of robust analytical methodologies for the complete characterization
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of this compound, intended for researchers, analytical scientists, and quality control

professionals. The protocols herein are designed to be self-validating, emphasizing the

scientific rationale behind experimental choices to ensure data of the highest quality and

reliability.

Physicochemical Properties
A foundational step in the analytical workflow is the confirmation of the compound's basic

physical and chemical properties. These constants serve as an initial identity check and are

critical for documentation and regulatory purposes.

Property Value Source

Molecular Formula C₅H₅ClN₂O₂ [2]

Molecular Weight 160.56 g/mol [2]

CAS Number 14634-52-7 [2]

Appearance
Typically an off-white to pale

yellow solid
General Knowledge

SMILES COc1ccc(Cl)[O-] [2]

InChIKey
Not explicitly found, but

derivable

Part 1: Chromatographic Purity and Separation
Science
Chromatographic techniques are indispensable for assessing the purity of 3-Chloro-6-
methoxy-pyridazine 2-oxide and for monitoring its synthesis. These methods separate the

target analyte from starting materials, byproducts, and degradation products.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment
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Reverse-phase HPLC (RP-HPLC) is the premier method for quantifying the purity of non-

volatile and thermally labile compounds like 3-Chloro-6-methoxy-pyridazine 2-oxide. The

separation is based on the differential partitioning of the analyte and impurities between a

nonpolar stationary phase (e.g., C18) and a polar mobile phase.

Causality Behind Experimental Choices:

Stationary Phase: A C18 column is selected for its versatility and strong retentive properties

for moderately polar heterocyclic compounds.

Mobile Phase: A gradient of acetonitrile and water is employed to ensure the elution of

compounds with a wide range of polarities. Acetonitrile is a common organic modifier that

provides good peak shape and low UV cutoff.

Acid Modifier: The addition of a small amount of acid (e.g., trifluoroacetic acid or formic acid)

to the mobile phase is crucial. It protonates residual silanols on the silica-based column,

minimizing peak tailing, and suppresses the ionization of the analyte, leading to sharper,

more symmetrical peaks and reproducible retention times.[3]

Detection: A Diode Array Detector (DAD) or UV-Vis detector is used. The optimal wavelength

is determined by acquiring a UV spectrum of the analyte; for pyridazine derivatives, this is

often in the 254-300 nm range where the π-π* transitions of the aromatic system occur.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1588631?utm_src=pdf-custom-synthesis#bc-rfq
https://baranlab.org/images/grpmtgpdf/Weickgenannt_Jun_12.pdf
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/CH6T2K8SYC
https://pdf.benchchem.com/157/Application_Note_HPLC_Analysis_of_3_Chloro_6_methoxypyridazine_Reaction_Mixtures.pdf
https://www.mdpi.com/1420-3049/30/11/2374
https://www.benchchem.com/product/b1588631/docs#analytical-methods-for-3-chloro-6-methoxy-pyridazine-2-oxide-characterization
https://www.benchchem.com/product/b1588631/docs#analytical-methods-for-3-chloro-6-methoxy-pyridazine-2-oxide-characterization
https://www.benchchem.com/product/b1588631/docs#analytical-methods-for-3-chloro-6-methoxy-pyridazine-2-oxide-characterization
https://www.benchchem.com/product/b1588631/docs#analytical-methods-for-3-chloro-6-methoxy-pyridazine-2-oxide-characterization
https://www.benchchem.com/product/b1588631?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588631?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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